6-beta-Naloxol (D5 hydrochloride)

Specification

• Molecular Formula: C19H24ClNO4
• Molecular Weight: 370.9 g/mol
• IUPAC Name: (4R,4aS,7R,7aR,12bS)-3-(1,1,2,3,3-pentadeuterioprop-2-enyl)-1,2,4,5,6,7,7a,13-octahydro-4,12-methanobenzofuro[3,2-e]isoquinoline-4a,7,9-triol;hydrochloride
• Standard InChI: InChI=1S/C19H23NO4.ClH/c1-2-8-20-9-7-18-15-11-3-4-12(21)16(15)24-17(18)13(22)5-6-19(18,23)14(20)10-11;/h2-4,13-14,17,21-23H,1,5-10H2;1H/t13-,14-,17+,18+,19-;/m1./s1/i1D2,2D,8D2
• Standard InChI Key: VFEZXRHXAKHILC-WLVUUEHOSA-N
• Isomeric SMILES: [2H]C(=C([2H])C([2H])([2H])N1CC[C@]23[C@@H]4[C@@H](CC[C@]2([C@H]1CC5=C3C(=C(C=C5)O)O4)O)O)[2H].Cl
• Canonical SMILES: C=CCN1CCC23C4C(CCC2(C1CC5=C3C(=C(C=C5)O)O4)O)O.Cl

Introduction

6-beta-Naloxol D5 hydrochloride is a deuterium-labeled version of 6-beta-Naloxol, which is an opioid antagonist closely related to naloxone. This compound is used primarily in research settings due to its properties as a modified opioid blocker. The deuterium labeling enhances its utility in various scientific studies, particularly those involving mass spectrometry or other analytical techniques where isotopic differences are crucial for detection and quantification.

Potency and Duration of Action

In comparative studies, 6-beta-Naltrexol (a related compound) has shown a longer duration of action than naloxone and naltrexone. This is attributed to its pharmacokinetic properties, including a longer terminal half-life. While specific data on 6-beta-Naloxol's potency is less detailed, its structural similarity to naloxone suggests it may share some pharmacological characteristics.

Comparison with Other Opioid Antagonists

Compound	Potency (ID50)	Duration of Action
Naltrexone	7 μg/kg	Shorter
Naloxone	16 μg/kg	Shorter
6beta-Naltrexol	1300 μg/kg	Longer

Note: The potency values are based on the mouse hotplate test, and the duration of action refers to how long the antagonist effect lasts before decreasing by 50%.